Cas no 1095753-64-2 (2-Dibenzofuranyl 6-chloro-3-pyridinecarboxylate)

• Product Name: 2-Dibenzofuranyl 6-chloro-3-pyridinecarboxylate
• CAS No: 1095753-64-2
• MF: C₁₈H₁₀ClNO₃
• MW: 323.729903697968
• CID: 5449553
• PubChem ID: 40192532
• Update Time: 2025-10-22

2-Dibenzofuranyl 6-chloro-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Z26765648
• 1095753-64-2
• EN300-26591168
• dibenzofuran-2-yl 6-chloropyridine-3-carboxylate
• AKOS007972736
• 8-oxatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaen-4-yl 6-chloropyridine-3-carboxylate
• 2-Dibenzofuranyl 6-chloro-3-pyridinecarboxylate

• Inchi： 1S/C18H10ClNO3/c19-17-8-5-11(10-20-17)18(21)22-12-6-7-16-14(9-12)13-3-1-2-4-15(13)23-16/h1-10H
• InChI Key： SFKINKRTYLQGLP-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC=C1C(OC1=CC=C2C(=C1)C1=CC=CC=C1O2)=O

Computed Properties

• Exact Mass: 323.0349209g/mol
• Monoisotopic Mass: 323.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.413±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 524.8±40.0 °C(Predicted)
• pka: -2.45±0.10(Predicted)

Additional information on 2-Dibenzofuranyl 6-chloro-3-pyridinecarboxylate

2-Dibenzofuranyl 6-chloro-3-pyridinecarboxylate: A Comprehensive Overview

The compound with CAS No. 1095753-64-2, known as 2-Dibenzofuranyl 6-chloro-3-pyridinecarboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. The dibenzofuran moiety and the pyridinecarboxylate group within its structure contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of dibenzofuran derivatives in the development of novel pharmaceutical agents. The 6-chloro substitution on the pyridine ring introduces electronic effects that enhance the compound's stability and bioavailability. Researchers have explored its potential as a precursor for synthesizing advanced materials, such as organic semiconductors and optoelectronic devices. The integration of dibenzofuran with a pyridinecarboxylate group has been shown to improve charge transport properties, making it a promising candidate for next-generation electronic applications.

The synthesis of 2-Dibenzofuranyl 6-chloro-3-pyridinecarboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the dibenzofuran derivative, followed by coupling reactions to introduce the pyridinecarboxylate group. Recent advancements in catalytic asymmetric synthesis have enabled higher yields and better control over stereochemistry, which are critical for its application in pharmaceuticals.

In terms of pharmacological applications, this compound has been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that the dibenzofuran moiety exhibits significant anti-inflammatory activity, while the pyridinecarboxylate group enhances solubility and bioavailability. Preclinical trials have shown promising results, suggesting that this compound could be developed into a novel therapeutic agent for chronic inflammatory diseases.

Beyond pharmacology, the compound has also been explored for its role in materials science. The unique electronic properties of dibenzofuran derivatives make them ideal candidates for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has focused on optimizing the structure of 2-Dibenzofuranyl 6-chloro-3-pyridinecarboxylate to enhance its performance in these applications. By modifying the substituents on the pyridine ring, scientists have achieved improved charge carrier mobility and device efficiency.

From an environmental perspective, the synthesis and application of 2-Dibenzofuranyl 6-chloro-3-pyridinecarboxylate are considered environmentally friendly due to the use of sustainable reagents and catalysts. Green chemistry principles have been incorporated into its production process to minimize waste and reduce energy consumption. This aligns with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, 2-Dibenzofuranyl 6-chloro-3-pyridinecarboxylate (CAS No. 1095753-64-2) is a versatile compound with wide-ranging applications in both pharmaceuticals and materials science. Its unique structural features, combined with recent advancements in synthesis and application techniques, position it as a key player in future scientific developments. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing technology and improving human health.